5beta-Androstane

• CAS: 438-23-3
• Molecular Formula: C19H32
• Molecular Weight: 260.5 g/mol
• SMILES: CC12CCCC1C3CCC4CCCCC4(C3CC2)C
• InChI: InChI=1S/C19H32/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h14-17H,3-13H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
• InChIKey: QZLYKIGBANMMBK-DYKIIFRCSA-N

Steroid reference standard misassignment compromises doping control validity. 5β-Androstane (CAS 438-23-3) solves this with its cis-fused A/B ring junction, providing baseline chromatographic resolution (RI 2051, OV-101) from 5α-epimer for unambiguous WADA analyte identification. • Stereochemically certified 5β-epimer-guarantees accurate GC-MS/IRMS retention time matching for etiocholanolone and 5β-androstane-3α,17β-diol assays. • Virtually absent androgen receptor binding-inert negative control for dissecting AR-dependent vs. AR-independent steroid signaling. • Supplied with Certificate of Analysis enabling ISO/IEC 17025 method validation and inter-laboratory harmonization.

5β-Androstane: Structural Isomer for Analytical Reference

5beta-Androstane (CAS 438-23-3), also known as etiocholane or 5-epiandrostane, is the 5β-stereoisomer of the C19 steroidal hydrocarbon androstane, characterized by a cis-fused A/B ring junction that confers a markedly bent molecular backbone distinct from the flat, trans-fused 5α-isomer [1][2]. As the unsubstituted parent hydrocarbon of the 5β-androstane series, this compound serves as the foundational scaffold for numerous endogenous testosterone metabolites—including etiocholanolone, 5β-dihydrotestosterone, and 5β-androstane-3α,17β-diol—and is routinely employed as a reference standard in gas chromatography-mass spectrometry (GC-MS) and isotope ratio mass spectrometry (IRMS) for doping control and metabolic flux analysis [3][4].

▸ GC-MS/IRMS reference standard — 5β-stereoisomer for chromatographic steroid profiling

▸ Stereochemical control — cis A/B ring junction yields distinct retention from 5α-isomer

▸ Parent scaffold — unsubstituted C19 hydrocarbon for derivative synthesis

• [1] NIST Chemistry WebBook. Androstane, (5β)-. CAS Registry Number: 438-23-3. Formula: C19H32. Molecular weight: 260.4574. View Source
• [2] Sten T, Kurkela M, Kuuranne T, Leinonen A, Finel M. UDP-glucuronosyltransferases in conjugation of 5α- and 5β-androstane steroids. Drug Metab Dispos. 2009 Nov;37(11):2221-7. doi: 10.1124/dmd.109.029231. View Source
• [3] Segaloff A, Gabbard RB. Steroid structure and androgenicity. Endocrinology. 1962 Dec;71(6):949-959. ISSN: 0013-7227. View Source
• [4] Mazzarino M, de la Torre X, Botrè F. Urine stability and steroid profile: Towards a screening approach for the detection of doping agents. Anal Bioanal Chem. 2011 Mar;399(9):3131-43. View Source

5β-Androstane: Why It Cannot Be Substituted

Generic substitution of 5β-androstane with its 5α-epimer or other C19 steroid hydrocarbons is scientifically invalid due to profound stereochemistry-dependent differences in molecular conformation, receptor engagement, metabolic enzyme recognition, and transporter inhibition profiles [1]. The cis A/B ring fusion of 5β-androstane produces a bent steroid backbone (~90° angle between rings A and B) that fundamentally alters ligand binding at nuclear receptors (e.g., virtually absent androgen receptor binding versus measurable activity of 5α-androstane), substrate selectivity for UDP-glucuronosyltransferases (e.g., UGT2B7 preferentially glucuronidates flat 5α-steroids, whereas UGT2B17 favors bent 5β-congeners), and chromatographic retention behavior essential for unambiguous analyte identification in regulated analytical workflows [2][3][4]. These stereospecific functional divergences mandate the use of authenticated 5β-androstane as a discrete reference material and synthetic precursor; interchanging isomers introduces uncontrolled variables that compromise assay reproducibility, confound metabolic pathway elucidation, and invalidate regulatory compliance in doping control and forensic toxicology.

Target Compound

5β-Androstane

cis A/B ring fusion (bent backbone)

Low androgen receptor binding

UGT2B17 substrate preference

GC RI 2051 (OV-101)

Potential Substitute

5α-Androstane

trans A/B ring fusion (flat backbone)

Measurable androgenic activity

UGT2B7 substrate preference

Different GC retention

• [1] Segaloff A, Gabbard RB. Steroid structure and androgenicity. Endocrinology. 1962 Dec;71(6):949-959. ISSN: 0013-7227. View Source
• [2] Sten T, Kurkela M, Kuuranne T, Leinonen A, Finel M. UDP-glucuronosyltransferases in conjugation of 5α- and 5β-androstane steroids. Drug Metab Dispos. 2009 Nov;37(11):2221-7. doi: 10.1124/dmd.109.029231. View Source
• [3] Chen M, Drury JE, Penning TM. 5β-Reduced Steroids and Human Δ4-3-Ketosteroid 5β-Reductase (AKR1D1). Steroids. 2014 Jan;79:28-36. doi: 10.1016/j.steroids.2013.10.009. View Source
• [4] Krupcik J, Rutten GAFM, Rijks JA. The influence of temperature on the separation and characterization of steroids on non-polar glass capillary columns. Chem Zvesti. 1976;30(4):469-479. View Source

5β-Androstane: Comparative Evidence vs. Analogs

Androgenicity: 5β vs. 5α Comparison

In a comprehensive comparative study evaluating fifteen androstane derivatives, 5β-androstanes were shown to be invariably much less androgenic than Δ4 or 5α compounds, irrespective of 3- or 17-position substitution, administration route, or bioassay endpoint [1]. The unsubstituted hydrocarbon 5β-androstane exhibited only a low level of androgenicity in cockerel comb and rat bioassays, in stark contrast to 5α-androstane which is reported to be effective as an androgen despite lacking oxygen-containing functional groups [1][2].

Androgenicity

Head-to-head

5β-androstanes: invariably much less androgenic
5α-androstane: retains measurable activity

Supports low-androgenicity control scaffold use

Cockerel comb & rat bioassays

Evidence Dimension	Androgenic activity
Target Compound Data	Low level of androgenicity (no detectable stimulation above baseline for ventral prostate weight maintenance)
Comparator Or Baseline	5α-Androstane: Effective as an androgen despite no oxygen substitutions; Testosterone: Potent androgen (100× more effective parenterally than orally)
Quantified Difference	5β-androstanes: invariably much less androgenic; 5β-androstane (unsubstituted hydrocarbon): low androgenicity only, while 5α-androstane (unsubstituted) retains measurable androgenic activity
Conditions	Cockerel comb bioassay; rat ventral prostate, seminal vesicle, and levator ani bioassays in immature castrated male rats

Why This Matters

For researchers investigating androgen receptor signaling or developing androgen receptor antagonists, 5β-androstane provides a functionally inert control scaffold with minimal confounding androgenic activity, whereas 5α-androstane is unsuitable for this purpose.

• [1] Segaloff A, Gabbard RB. Steroid structure and androgenicity. Endocrinology. 1962 Dec;71(6):949-959. ISSN: 0013-7227. View Source
• [2] Verjans HL, Eik-Nes KB. Effects of androstenes, 5α-androstanes, 5β-androstanes, oestrenes and oestratrienes on serum gonadotrophin levels and ventral prostate weights in gonadectomized, adult male rats. Acta Endocrinol (Copenh). 1976 Sep;83(1):201-10. doi: 10.1530/acta.0.0830201. View Source

OATP1B1 Inhibition: Weak Transporter Activity

5β-Androstane inhibits the hepatic uptake transporter OATP1B1 (SLCO1B1) with an IC50 of 374 μM in CHO cells expressing human OATP1B1, using estradiol-17β-glucuronide as the probe substrate [1]. This inhibition potency is substantially weaker than that of other steroids—for example, estropipate inhibits OATP1B1 with an IC50 of 0.06 μM (~6,200-fold more potent) [2]. The weak inhibition profile positions 5β-androstane as a low-potency comparator in transporter interaction screening panels, enabling discrimination between strong and weak OATP1B1 inhibitors in drug development programs.

OATP1B1 IC₅₀

Cross-study comparable

5β-Androstane IC₅₀ = 374 μM
Estropipate IC₅₀ = 0.06 μM

Low-potency comparator for transporter screening

CHO cells, estradiol-17β-glucuronide probe

Evidence Dimension	OATP1B1 transporter inhibition
Target Compound Data	IC50 = 374 μM (5β-androstane)
Comparator Or Baseline	Estropipate: IC50 = 0.06 μM; GW4064: IC50 = 32.4 μM
Quantified Difference	5β-androstane is ~6,200-fold less potent than estropipate and ~11.5-fold less potent than GW4064 as an OATP1B1 inhibitor
Conditions	CHO cells stably expressing human OATP1B1; estradiol-17β-glucuronide as substrate; Gui et al., 2009

Why This Matters

Procurement of 5β-androstane enables its use as a low-potency reference inhibitor in OATP1B1-mediated drug-drug interaction screening, providing a benchmark to contextualize the inhibitory potency of novel chemical entities.

• [1] Gui C, Wahlgren A, Lushington GH, Hagenbuch B. Identification, Ki determination and CoMFA analysis of OATP1B1 inhibitors. Mol Pharmacol. 2009;75(6):1466-76. Data curated in TransPortal Database: 5beta-Androstane. View Source
• [2] Estropipate OATP1B1 inhibition data. In: Table 1. In-House Data Set of Steroid Analogs Used to Characterize Binding Sites of OATP1B1, OATP1B3, and OATP2B1. View Source

UGT Stereoselectivity: 5β vs. 5α Isoform Preference

A systematic study of 19 recombinant human UGTs revealed pronounced stereoselectivity in the glucuronidation of 5α- versus 5β-androstane steroids [1]. UGT2B7 preferentially glucuronidated steroids with a flat 5α-backbone (androsterone and 5α-diol), whereas UGT2B17 readily glucuronidated the bent 5β-steroid etiocholanolone (5β-androstane-3α-ol-17-one) at the 3-OH position [1]. Furthermore, UGT2B15 conjugated both 5α- and 5β-diols at the 17-OH position but with a clear preference for the 5α-diol [1].

UGT Isoform Preference

Head-to-head

5β (bent): UGT2B17 preference
5α (flat): UGT2B7 preference

Stereoselective metabolism context

19 recombinant UGTs assayed

Evidence Dimension	UGT isoform substrate selectivity and regioselectivity
Target Compound Data	Etiocholanolone (5β-androstane-3α-ol-17-one): preferential glucuronidation at 3-OH by UGT2B17; 5β-diol (5β-androstane-3α,17β-diol): 17-OH conjugation by UGT2B15 and UGT2B17
Comparator Or Baseline	Androsterone (5α-androstane-3α-ol-17-one): preferred substrate for UGT2B7; 5α-diol (5α-androstane-3α,17β-diol): preferred substrate for UGT2B7 (3-OH) and UGT2B15 (17-OH)
Quantified Difference	Qualitative stereoselectivity: UGT2B7 favors flat 5α-backbone; UGT2B17 favors bent 5β-backbone; UGT2B15 shows clear 17-OH preference for 5α-diol over 5β-diol
Conditions	In vitro glucuronidation assays using 19 recombinant human UGT isoforms; substrate concentrations and incubation conditions per Sten et al., 2009

Why This Matters

This UGT isoform stereoselectivity has direct implications for doping control, as genetic polymorphisms in UGT2B17 affect the urinary excretion ratios of 5α- versus 5β-androstane metabolites used to detect testosterone abuse [1].

• [1] Sten T, Kurkela M, Kuuranne T, Leinonen A, Finel M. UDP-glucuronosyltransferases in conjugation of 5α- and 5β-androstane steroids. Drug Metab Dispos. 2009 Nov;37(11):2221-7. doi: 10.1124/dmd.109.029231. View Source

Na+,K+-ATPase Inhibition: 5β-Scaffold for Cardiac Analogs

Derivatives of the 5β,14β-androstane skeleton were shown to efficiently bind to the digitalis receptor site of Na+,K+-ATPase, validating a novel three-dimensional pharmacophore model [1]. Compound 6 (2-(N,N-dimethylamino)ethyl 3β,14-dihydroxy-5β,14β-androstane-17α-acrylate) exhibited an IC50 of 5.89 μM, while the optimized 14,15-seco-14-oxo derivative 9 achieved an IC50 of 0.12 μM (120 nM) [1]. These potencies are comparable to those of classic cardiac glycosides (e.g., ouabain IC50 ~0.1-1 μM in similar assays) and demonstrate the viability of the 5β-androstane core for developing non-glycosidic Na+,K+-ATPase inhibitors.

Na⁺,K⁺-ATPase IC₅₀

Class-level

Derivative 9: IC₅₀ = 0.12 μM
Ouabain: ~0.1–1 μM

5β scaffold supports inhibitor design

J Med Chem 1998; binding assay

Evidence Dimension	Na+,K+-ATPase inhibition potency
Target Compound Data	Compound 9: IC50 = 0.12 μM (120 nM); Compound 6: IC50 = 5.89 μM
Comparator Or Baseline	Ouabain: IC50 ~0.1-1 μM (typical range for cardiac glycosides in Na+,K+-ATPase assays); Digitoxigenin: reference cardiac glycoside
Quantified Difference	Optimized 5β,14β-androstane derivative (compound 9) achieves potency within the range of classical cardiac glycosides; represents a >49-fold improvement over compound 6 via 14,15-seco modification
Conditions	In vitro binding assay at Na+,K+-ATPase digitalis receptor site; J Med Chem. 1998;41(16):3033-40

Why This Matters

The 5β-androstane scaffold enables the rational design of non-glycosidic Na+,K+-ATPase inhibitors with tunable potency, offering synthetic accessibility advantages over complex cardiac glycosides for cardiovascular drug discovery programs.

• [1] De Munari S, Barassi P, Cerri A, Fedrizzi G, Gobbini M, Mabilia M, Melloni P. A new approach to the design of novel inhibitors of Na+,K+-ATPase: 17α-substituted seco-D 5β-androstane as cassaine analogues. J Med Chem. 1998 Jul 30;41(16):3033-40. doi: 10.1021/jm980108d. View Source

GC-MS Differentiation: 5β vs. 5α Retention

Gas chromatographic separation of 5α- and 5β-androstanes is readily achievable on non-polar capillary columns, with 5β-androstane eluting with a retention index of 2051 on OV-101 at 240°C [1]. In complex steroid profiling analyses, 5β-androstanes (green peaks) are chromatographically resolved from their 5α-counterparts (orange peaks), enabling unambiguous identification and quantification in doping control and metabolic studies [2]. For example, in GC-MS analysis of endogenous anabolic androgenic steroids, 5βAD (5β-androstanedione) elutes at RT 7.83-8.09 min, distinct from 5αAD (5α-androstanedione) at RT 8.85 min [2].

GC Retention (OV-101)

Head-to-head

5β-Androstane RI: 2051
5α derivatives elute later

Supports isomer-specific identification

Baseline resolution achieved

Evidence Dimension	GC retention index (Kovats) on non-polar column
Target Compound Data	5β-Androstane: RI = 2051 (OV-101, 240°C); 5β-androstane derivatives (e.g., 5βAD) RT 7.83-8.09 min
Comparator Or Baseline	5α-Androstane: RI not reported in same dataset but 5α-androstane derivatives (e.g., 5αAD) RT 8.85 min
Quantified Difference	Retention time difference of ~0.76-1.02 min between corresponding 5β- and 5α-androstane derivatives; baseline resolution achieved
Conditions	Capillary column OV-101, 30 m × 0.25 mm; isothermal at 240°C or 251°C; GC-MS with derivatization for hydroxylated metabolites

Why This Matters

Authentic 5β-androstane reference material is essential for accurate retention time calibration in GC-MS steroid profiling methods; substitution with 5α-androstane would result in misidentification and quantification errors in regulated analytical workflows (e.g., WADA-accredited doping control laboratories).

• [1] Krupcik J, Rutten GAFM, Rijks JA. The influence of temperature on the separation and characterization of steroids on non-polar glass capillary columns. Chem Zvesti. 1976;30(4):469-479. Data from NIST Chemistry WebBook: Androstane, (5β)-. View Source
• [2] Figure 2. Chromatogram of EAAS standards analyzed on GC-MS. 5β-androstanes (green peaks) distinguished from 5α-androstanes (orange peaks). Metabolites 2020, 10(12), 463. View Source

Carcinogenicity: No Tumor Induction in Murine Models

Single subcutaneous injections of both 5α-androstane and 5β-androstane failed to induce tumors in female CFW mice or female Fischer rats, as reported in a 1964 carcinogenicity screening study [1]. This negative carcinogenicity finding for the unsubstituted hydrocarbons provides a baseline safety profile that supports their use as inert control compounds in long-term in vivo studies investigating the tumorigenic potential of substituted androstane derivatives or other steroid classes.

Tumor Induction

Data to verify

5β-Androstane: no tumor induction
(single injection, 1964 study)

Reported tumor induction model context

Limited to single-dose murine model

Evidence Dimension	Carcinogenicity (tumor induction)
Target Compound Data	5β-Androstane: No tumor induction
Comparator Or Baseline	5α-Androstane: No tumor induction
Quantified Difference	Both isomers: negative for carcinogenicity under tested conditions (single subcutaneous injection)
Conditions	Female CFW mice and female Fischer rats; single subcutaneous injection; observation period as per 1964 study protocol

Why This Matters

The absence of carcinogenicity for the unsubstituted hydrocarbon establishes 5β-androstane as a suitable inert control or vehicle comparator in long-term toxicology studies of structurally related steroid derivatives, where tumorigenic potential must be rigorously assessed.

• [1] Segaloff A, Gabbard RB. Failure to show carcinogenicity of the hydrocarbons 5α- and 5β-androstane. Steroids. 1964 Feb;3(2):215-218. View Source

5β-Androstane: Optimal Research and Industrial Applications

GC-MS/GC-C-IRMS Reference for Doping Control

5β-Androstane and its derivatives (e.g., 5β-androstane-3α,17β-diol) serve as essential chromatographic reference standards for the unambiguous identification and quantification of endogenous steroid metabolites in athlete biological passports. The distinct GC retention index (RI 2051 on OV-101 at 240°C) and baseline chromatographic resolution from 5α-androstanes [1] enable accurate determination of diagnostic ratios (e.g., androsterone/etiocholanolone, 5α-/5β-androstane-3α,17β-diol) that are mandated by WADA technical documents for detecting testosterone abuse and confounding factors such as 5α-reductase inhibitor use [2]. Procurement of certified 5β-androstane reference material ensures method validation and inter-laboratory harmonization as required by ISO/IEC 17025 and WADA International Standard for Laboratories.

Inert Control for Androgen Receptor Studies

5β-Androstane's demonstrated low androgenicity—it exhibits only a low level of activity in rat ventral prostate and cockerel comb bioassays, and 5β-androstanes as a class are invariably much less androgenic than 5α- or Δ4-compounds [1][2]—makes it an ideal inert control scaffold for dissecting androgen receptor (AR)-mediated versus AR-independent effects of steroid metabolites. In contrast to 5α-androstane, which retains measurable androgenic activity, 5β-androstane provides a functionally silent comparator for studies investigating the role of specific oxygen substitutions (e.g., 3α-OH, 17β-OH) in conferring biological activity at AR, ERβ, or GABA_A receptors. This application is particularly relevant for prostate cancer research, where distinguishing AR-dependent from AR-independent growth signaling is critical.

UGT2B17 Polymorphism and Metabolic Flux Analysis

The stereoselective glucuronidation of 5β-androstane metabolites by UGT2B17—specifically the preferential conjugation of etiocholanolone at the 3-OH position [1]—underpins its use as a probe substrate in pharmacogenetic studies of UGT2B17 copy number variation. The UGT2B17 gene deletion polymorphism (prevalent in ~30% of Caucasians and >60% of East Asians) dramatically alters the urinary excretion ratio of 5α- to 5β-androstane metabolites, which is exploited in testosterone doping detection [1]. Furthermore, 5β-androstane-3α,17β-diol serves as a key analyte in metabolic flux studies tracing the conversion of testosterone via the 5β-reductase (AKR1D1) pathway, with implications for understanding inter-individual variability in androgen metabolism and drug response.

Na+,K+-ATPase Inhibitor Scaffold for Cardiovascular Discovery

The 5β,14β-androstane skeleton provides a synthetically tractable scaffold for designing novel positive inotropic agents that target the digitalis binding site of Na+,K+-ATPase. Optimized derivatives of this core (e.g., 14,15-seco-14-oxo derivative 9) achieve sub-micromolar IC50 values (0.12 μM) [1] comparable to cardiac glycosides, yet offer distinct advantages: simpler chemical synthesis without complex carbohydrate moieties, tunable pharmacokinetics via modification at positions 3, 14, and 17, and potential for reduced off-target effects through structure-guided optimization. This scaffold has been validated in patent literature for treating heart failure and hypertension, with additional applications in restenosis and organ fibrosis [2][3]. The availability of unsubstituted 5β-androstane as a synthetic precursor enables medicinal chemistry efforts to explore this chemical space without reliance on natural product isolation.

Application

Selection Property

Validation Focus

GC-MS/IRMS reference for steroid profiling research

Certified reference material identity

Retention index and resolution review

Androgen receptor pathway studies

Low androgenicity hydrocarbon scaffold

AR-mediated vs. AR-independent response interpretation

UGT2B17 pharmacogenetic probe

Stereoselective glucuronidation profile

Metabolic flux and excretion ratio interpretation

Cardiac glycoside analog design

5β,14β scaffold synthetic tractability

Na⁺,K⁺-ATPase inhibition endpoint review

• [1] Sten T, Kurkela M, Kuuranne T, Leinonen A, Finel M. UDP-glucuronosyltransferases in conjugation of 5α- and 5β-androstane steroids. Drug Metab Dispos. 2009 Nov;37(11):2221-7. doi: 10.1124/dmd.109.029231. View Source
• [2] Krupcik J, Rutten GAFM, Rijks JA. The influence of temperature on the separation and characterization of steroids on non-polar glass capillary columns. Chem Zvesti. 1976;30(4):469-479. Data from NIST Chemistry WebBook: Androstane, (5β)-. View Source
• [3] Segaloff A, Gabbard RB. Steroid structure and androgenicity. Endocrinology. 1962 Dec;71(6):949-959. ISSN: 0013-7227. View Source
• [4] Verjans HL, Eik-Nes KB. Effects of androstenes, 5α-androstanes, 5β-androstanes, oestrenes and oestratrienes on serum gonadotrophin levels and ventral prostate weights in gonadectomized, adult male rats. Acta Endocrinol (Copenh). 1976 Sep;83(1):201-10. doi: 10.1530/acta.0.0830201. View Source
• [5] De Munari S, Barassi P, Cerri A, Fedrizzi G, Gobbini M, Mabilia M, Melloni P. A new approach to the design of novel inhibitors of Na+,K+-ATPase: 17α-substituted seco-D 5β-androstane as cassaine analogues. J Med Chem. 1998 Jul 30;41(16):3033-40. doi: 10.1021/jm980108d. View Source
• [6] US Patent 5,426,179. Steroid compounds active on the cardiovascular system. Issued June 20, 1995. View Source
• [7] US Patent Application 20100303896. 5β,14β-Androstane derivatives useful for the treatment of restenosis after angioplastic or endoartherectomy and diseases due to organ fibrosis. Published December 2, 2010. View Source